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Compound of Interest

Compound Name: SHP2 inhibitor LY6

Cat. No.: B11934237 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to measuring the half-maximal

inhibitory concentration (IC50) of LY6, a potent and selective allosteric inhibitor of the Src

homology region 2 domain-containing protein tyrosine phosphatase 2 (SHP2). The provided

protocols are intended for researchers in academic and industrial settings engaged in drug

discovery and development.

SHP2 is a non-receptor protein tyrosine phosphatase that plays a critical role in various cellular

signaling pathways, making it a key target in oncology.[1][2][3] LY6 has been identified as an

inhibitor that stabilizes the autoinhibited conformation of SHP2.[4][5] Accurate determination of

its IC50 in enzymatic assays is crucial for characterizing its potency and selectivity.

Data Presentation: Potency and Selectivity of LY6
The inhibitory activity of LY6 against SHP2 and the highly related SHP1 phosphatase is

summarized below. This data highlights the selectivity of LY6 for SHP2.
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Enzyme Inhibitor IC50 (µM)
Selectivity (over
SHP1)

SHP2 LY6 9.8[4][6][7] ~7.4-fold

SHP1 LY6 72.7[5] -

SHP2 (E76K mutant) LY6 7.67[5] -

Signaling Pathway of SHP2
SHP2 is a crucial downstream signaling molecule for multiple receptor tyrosine kinases (RTKs).

[8] Upon ligand binding and autophosphorylation of the RTK, SHP2 is recruited to the receptor

complex via its SH2 domains. This leads to the activation of the Ras/MAPK, PI3K/AKT, and

JAK/STAT signaling pathways, which are critical for cell proliferation, differentiation, and

survival.[2][9]
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1. Reagent Preparation
(Enzyme, Inhibitor, Substrate, Buffer)

2. Serial Dilution of LY6

3. Assay Plate Setup
(Enzyme + Inhibitor Incubation)

4. Reaction Initiation
(Addition of Substrate)

5. Signal Measurement
(e.g., Fluorescence)

6. Data Analysis
(IC50 Calculation)

 

Raw Fluorescence Data
(Time vs. Intensity)

Calculate Initial Reaction Velocity (Slope)

Normalize Data
(% Inhibition vs. [LY6])

Non-linear Regression
(Sigmoidal Dose-Response Curve)

Determine IC50 Value
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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